Cas no 1804515-68-1 (2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine
• CAS No: 1804515-68-1
• MF: C₇H₇F₂IN₂O
• MW: 300.044560670853
• CID: 4810714
• Update Time: 2025-06-13

2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine

• Inchi： 1S/C7H7F2IN2O/c1-13-4-2-3(6(8)9)12-7(11)5(4)10/h2,6H,1H3,(H2,11,12)
• InChI Key： RAMJHEHLMYSHMO-UHFFFAOYSA-N
• SMILES： IC1=C(N)N=C(C(F)F)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine

Research Briefing on 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine (CAS: 1804515-68-1)

2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine (CAS: 1804515-68-1) is a specialized pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the difluoromethyl group enhances metabolic stability, while the iodo substituent offers a handle for further functionalization via cross-coupling reactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups at the 3-position, yielding compounds with potent BTK inhibitory activity. The difluoromethyl group was found to significantly improve the pharmacokinetic properties of the resulting inhibitors, demonstrating the compound's value in medicinal chemistry.

In addition to its role in kinase inhibitor development, this pyridine derivative has shown promise in antimicrobial research. A recent Bioorganic & Medicinal Chemistry Letters article reported its incorporation into novel quinolone hybrids, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The electron-withdrawing effects of the difluoromethyl and iodo groups were hypothesized to enhance target binding affinity, while the methoxy group contributed to improved solubility.

From a synthetic chemistry perspective, 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine presents interesting reactivity patterns. The amino group at the 2-position allows for further derivatization through acylation or sulfonylation reactions, while the iodo substituent enables various metal-catalyzed transformations. Recent advances in continuous flow chemistry have demonstrated efficient large-scale production of this intermediate, addressing previous challenges associated with its synthesis.

The compound's stability profile has been extensively characterized in recent formulation studies. Research published in the European Journal of Pharmaceutical Sciences investigated its degradation pathways under various stress conditions, revealing excellent thermal stability but sensitivity to strong nucleophiles due to the iodo substituent. These findings have important implications for storage and handling protocols in industrial settings.

Looking forward, 2-Amino-6-(difluoromethyl)-3-iodo-4-methoxypyridine continues to be a focus of innovation in chemical biology. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a fluorinated probe for ¹⁹F NMR studies of protein-ligand interactions. The compound's unique combination of functional groups and demonstrated utility across multiple therapeutic areas suggests it will remain an important tool in drug discovery for the foreseeable future.